molecular formula C10H14O4 B15377687 1,5-Dioxaspiro[5.6]dodecane-2,4-dione CAS No. 58093-06-4

1,5-Dioxaspiro[5.6]dodecane-2,4-dione

Cat. No.: B15377687
CAS No.: 58093-06-4
M. Wt: 198.22 g/mol
InChI Key: MGUMLUHWCKUCQU-UHFFFAOYSA-N
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Description

1,5-Dioxaspiro[5.6]dodecane-2,4-dione is a spirocyclic compound featuring a six-membered dioxane ring fused to a seven-membered cyclohexane ring via a spiro junction. Its structure includes two ketone groups at positions 2 and 4, contributing to its reactivity in synthetic applications.

Properties

CAS No.

58093-06-4

Molecular Formula

C10H14O4

Molecular Weight

198.22 g/mol

IUPAC Name

1,5-dioxaspiro[5.6]dodecane-2,4-dione

InChI

InChI=1S/C10H14O4/c11-8-7-9(12)14-10(13-8)5-3-1-2-4-6-10/h1-7H2

InChI Key

MGUMLUHWCKUCQU-UHFFFAOYSA-N

Canonical SMILES

C1CCCC2(CC1)OC(=O)CC(=O)O2

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Comparison of Spiro Compounds

Compound Spiro System Cyclohexane Conformation Dioxane Conformation Key Interactions
1,5-Dioxaspiro[5.5]undecane-2,4-dione [5.5] Chair Distorted boat C–H···O, π-π stacking
3-(4-Bromobenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione [5.5] Chair Distorted boat C–H···π, Br···O
6-Phenyl-6,9-diazaspiro[4.5]decane-8,10-dione [4.5] Not reported Planar Intra-/intermolecular H-bonding
2.2. Substituent Effects on Physical and Chemical Properties
  • Benzylidene Derivatives :

    • Substituents like 2,3,4-trimethoxy or 4-bromo groups on the benzylidene moiety enhance π-π stacking and C–H···O interactions, stabilizing crystal lattices. For example, 3-(3,4,5-trimethoxybenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione exhibits stronger π-π interactions than its 2,3,4-trimethoxy counterpart .
    • Electron-withdrawing groups (e.g., Br, Cl) increase melting points (e.g., 3-(4-bromobenzylidene) derivative: m.p. 162°C vs. 110°C for methoxy derivatives ).
  • Amino-Substituted Derivatives: Compounds like 3-((4-chlorophenylamino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione form extensive hydrogen-bonded networks, enhancing thermal stability .

Table 2: Substituent Impact on Yields and Melting Points

Compound Substituent Yield (%) Melting Point (°C) Reference
1-Phenyl-1,4-diazaspiro[5.5]undecane-3,5-dione Phenyl 80 162
3-(4-Methoxyphenyl)-1,5-dioxaspiro[5.5]undecane-2,4-dione 4-Methoxyphenyl 50 60
3-(4-Bromobenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione 4-Bromobenzylidene Not reported 162

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